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Compound of Interest

Compound Name: Uridine 5-monophosphate-15N2

Cat. No.: B12407899

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental
considerations for Uridine 5'-monophosphate-15N2 (UMP-15N2). The information presented
is intended to ensure the safe and effective use of this isotopically labeled compound in a
laboratory setting. The safety and handling procedures for the 15N2-labeled form are identical
to those of the unlabeled compound.

Compound Identification and Properties

Uridine 5'-monophosphate is a pyrimidine ribonucleoside 5-monophosphate, a fundamental
building block of RNA. The 15N2 designation indicates the uniform labeling of the two nitrogen
atoms within the uracil base with the stable isotope Nitrogen-15. This isotopic labeling makes it
a valuable tool for a range of biochemical and metabolic studies.

Table 1: Physical and Chemical Properties of Uridine 5-monophosphate
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Property Value

Chemical Formula CoH131°N209P

Molecular Weight 326.17 g/mol [1]

Appearance White to off-white solid/powder
Solubility Soluble in water

Storage Temperature -20°C[1]

Safety and Hazard Information

According to available Safety Data Sheets (SDS), Uridine 5-monophosphate is not classified
as a hazardous substance. However, as with all laboratory chemicals, appropriate safety
precautions should be observed.

Table 2: Toxicological Data for Uridine 5'-monophosphate

Test Species Route Value
LD50 Rat Oral >10,000 mg/kg
LD50 Mouse Intraperitoneal 3500 mg/kg

Note: This data is for the unlabeled compound and is considered applicable to the 15N2-

labeled form.

Hazard Identification and Precautionary Measures

e Hazard Statements: Not classified as hazardous.
o Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures

 Inhalation: Move the person to fresh air.
» Skin Contact: Wash off with soap and plenty of water.
o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

 Ingestion: Rinse mouth with water.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of Uridine 5'-
monophosphate-15N2.

Handling Procedures

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Handle in a well-ventilated area to avoid inhalation of dust.
¢ Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage Conditions

o Store in a tightly closed container.
o Keep in a dry and well-ventilated place.

 Recommended storage temperature is -20°C.[1]

Experimental Protocols
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Uridine 5'-monophosphate-15N2 is primarily used as a tracer in metabolic studies and for

structural analysis using nuclear magnetic resonance (NMR) spectroscopy. The following are

generalized protocols for these applications.

Metabolic Labeling for Flux Analysis

This protocol outlines the general steps for using UMP-15N2 to trace nitrogen flux through

metabolic pathways in cell culture.

Cell Culture: Grow cells in a standard culture medium to the desired confluence.

Labeling Medium Preparation: Prepare a culture medium that is identical to the standard
medium but with Uridine 5'-monophosphate-15N2 substituted for the unlabeled uridine.

Metabolic Labeling: Replace the standard medium with the labeling medium and incubate
the cells for a specific period. The duration of labeling will depend on the metabolic pathway
and the turnover rate of the metabolites of interest.

Metabolite Extraction: After incubation, quench the metabolism and extract the metabolites
from the cells using a suitable solvent (e.g., cold methanol/water mixture).

Analysis: Analyze the extracted metabolites using mass spectrometry (MS) or NMR to
determine the incorporation of 15N into downstream metabolites.

Sample Preparation for Biomolecular NMR
Spectroscopy

This protocol describes the general steps for preparing a sample of RNA incorporating UMP-
15N2 for NMR analysis.

In Vitro Transcription: Synthesize the RNA of interest using an in vitro transcription reaction.
In this reaction, use Uridine 5'-triphosphate-15N2 (UTP-15N2), which can be synthesized
from UMP-15N2, as the source of labeled uridine.

RNA Purification: Purify the transcribed RNA using methods such as denaturing
polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography
(HPLC).
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o Sample Preparation: Dissolve the purified, labeled RNA in a suitable NMR buffer.

 NMR Data Acquisition: Acquire NMR spectra using appropriate pulse sequences to observe
the 15N-labeled nuclei.

Signaling and Metabolic Pathways

Uridine 5'-monophosphate is a key intermediate in the de novo biosynthesis of pyrimidines.
Understanding this pathway is crucial for designing and interpreting metabolic labeling
experiments.
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Spill Oceurs

‘o

Contain spill with absorbent material. Evacuate the immediate area.

Carefully clean up using appropriate PPE. Alert supervisor and safety officer.

Dispose of waste in a sealed container. Secure the area to prevent entry.

Decontaminate the area.

Follow instructions from safety personnel.

Report the incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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